Cas no 105423-03-8 (5-Pyrimidinecarbonitrile,1,4-dihydro-4-oxo-2-[[3-(trifluoromethyl)phenyl]amino]-)

• Product Name: 5-Pyrimidinecarbonitrile,1,4-dihydro-4-oxo-2-[[3-(trifluoromethyl)phenyl]amino]-
• CAS No: 105423-03-8
• MF: C₁₂H₇F₃N₄O
• MW: 280.205392122269
• CID: 1153582
• Update Time: 2024-07-27

5-Pyrimidinecarbonitrile,1,4-dihydro-4-oxo-2-[[3-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,1,4-dihydro-4-oxo-2-[[3-(trifluoromethyl)phenyl]amino]-
• 5-Pyrimidinecarbonitrile, 1,6-dihydro-6-oxo-2-[[3-(trifluoromethyl)phenyl]amino]-

• Inchi： 1S/C12H7F3N4O/c13-12(14,15)8-2-1-3-9(4-8)18-11-17-6-7(5-16)10(20)19-11/h1-4,6H,(H2,17,18,19,20)
• InChI Key： HFEQMQWICCCXGT-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC(C(F)(F)F)=C2)NC(=O)C(C#N)=CN=1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 6.41±0.50(Predicted)